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Compound of Interest

Compound Name:
N-methylpropan-2-amine

hydrochloride

Cat. No.: B12096330

Get Quote

Introduction & Scope
N-methylpropan-2-amine (also known as N-isopropylmethylamine) represents a critical

pharmacophore found in various secondary amine-based therapeutics, agrochemicals, and

psychoactive precursors. Its metabolic fate is primarily governed by Cytochrome P450

(CYP450)-mediated N-dealkylation.

This guide details the experimental protocols for using isotope-labeled N-methylpropan-2-

amine HCl (specifically

-(

)-labeled or Deuterated analogs) to elucidate metabolic stability, intrinsic clearance (

), and Kinetic Isotope Effects (KIE). By using a labeled methyl group, researchers can
definitively distinguish between N-demethylation (loss of label) and N-dealkylation of the
isopropyl chain (retention of label), a distinction often lost in non-labeled studies.

Key Applications
Metabolic Stability Profiling: Determination of
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and

in liver microsomes.[1]

Mechanistic Elucidation: Differentiating between N-demethylation and oxidative deamination.

Reaction Phenotyping: Identifying specific CYP isoforms (e.g., CYP2D6, CYP2C19)

responsible for clearance.

Chemical Specifications & Handling
Property Specification

Compound Name
N-Methylpropan-2-amine Hydrochloride (Isotope

Labeled)

Formula (Unlabeled)

MW (Unlabeled) 109.60 g/mol (Salt) / 73.14 g/mol (Free Base)

Labeling Options

-(

)-methyl or

-(

)-methyl

Solubility Highly soluble in water, methanol, and DMSO.

Stability
Hygroscopic. Store at -20°C under desiccated

conditions.

pKa ~10.5 (Secondary Amine)
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Critical Safety Note: As a secondary amine salt, this compound is stable but hygroscopic.

Ensure stock solutions are prepared in anhydrous DMSO or fresh buffer to prevent hydrolysis-

related concentration drift over long-term storage.

Metabolic Pathway Visualization
The metabolic fate of N-methylpropan-2-amine involves two competing oxidative pathways.

Understanding these pathways is essential for selecting the correct MRM (Multiple Reaction

Monitoring) transitions.
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Figure 1: Competing metabolic pathways. Pathway A (N-Demethylation) results in the loss of

the isotope label to formaldehyde/CO2. Pathway B retains the label on the methylamine

byproduct.

Experimental Protocol: Microsomal Stability Assay
This protocol follows FDA guidelines for in vitro metabolism studies [1].[2][3][4]

Reagents & Preparation[5][6]
Phosphate Buffer (100 mM, pH 7.4): Dissolve
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and

in Milli-Q water.

NADPH Regenerating System: 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 3.3 mM

, 0.4 U/mL glucose-6-phosphate dehydrogenase.

Liver Microsomes: Human (HLM) or Rat (RLM) liver microsomes (Protein conc. 20 mg/mL).

Stop Solution: Ice-cold Acetonitrile (ACN) containing 100 nM internal standard (e.g.,

Propranolol or Tolbutamide).

Incubation Procedure[6]
Pre-incubation:

Prepare a 1 µM substrate solution in Phosphate Buffer (0.1% DMSO final).

Add microsomes (final conc. 0.5 mg/mL).

Incubate at 37°C for 5 minutes.

Initiation:

Add NADPH regenerating system to start the reaction.

Control: Run a parallel incubation without NADPH to assess chemical stability.

Sampling:

At time points

min, remove 50 µL aliquots.

Quenching:

Immediately transfer aliquot into 150 µL of ice-cold Stop Solution.

Vortex for 30 seconds.
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Clarification:

Centrifuge at 4,000 x g for 15 minutes at 4°C to pellet proteins.

Transfer supernatant to LC-MS vials.

Analytical Method: High-pH RPLC-MS/MS
Small aliphatic amines like N-methylpropan-2-amine are difficult to retain on standard C18

columns at acidic pH due to protonation. We recommend a High-pH Reverse Phase method to

deprotonate the amine, increasing hydrophobicity and retention [3].

LC Conditions[5][7]
Column: Waters XBridge C18 or Phenomenex Gemini NX-C18 (2.1 x 50 mm, 3.5 µm). Must

be pH stable.

Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 10.0).

Mobile Phase B: 100% Acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Vol: 5 µL.

Gradient Table:

Time (min) %A %B

0.0 95 5

0.5 95 5

3.0 5 95

4.0 5 95

4.1 95 5

| 6.0 | 95 | 5 |
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MS/MS Transitions (ESI Positive)
Assumes

-labeled methyl group (+3 Da shift).

Analyte
Precursor
(m/z)

Product (m/z)
Collision
Energy (eV)

Note

Parent (

)
77.1 44.1 15 Loss of Isopropyl

Parent (

)
74.1 44.1 15

Unlabeled

Control

Metabolite 1 60.1 43.1 12
Isopropylamine

(Loss of Label)

Metabolite 2 35.1 35.1 N/A

Methylamine-

(Hard to detect

w/o

derivatization)

Technical Note: If sensitivity for the small metabolites (Metabolite 1 & 2) is poor, derivatization

with benzoyl chloride is recommended prior to LC-MS analysis [4].

Workflow Logic & Data Analysis
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Figure 2: End-to-end experimental workflow from incubation to detection.

Calculating Intrinsic Clearance ( )
Plot the natural log of the percentage of parent remaining vs. time.[1] The slope of the linear

portion is

.

Kinetic Isotope Effect (KIE)
To determine if N-demethylation is the rate-determining step, compare the intrinsic clearance of

the labeled compound (
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) vs. the unlabeled compound (

).

KIE

1: C-H bond breaking is not rate-limiting (or masking by other steps).

KIE > 2: Significant primary isotope effect, suggesting C-H abstraction at the methyl group is

the rate-limiting step [2].

Troubleshooting & Validation
Low Recovery: Small amines can bind to glass. Use polypropylene vials and inserts.

Peak Tailing: Ensure the pH of the mobile phase is > 10.0. If tailing persists, increase buffer

concentration to 20 mM.

No Metabolism Observed: Verify NADPH system viability using a positive control like

Verapamil or Testosterone.

Mass Balance Gap: If parent disappears but no de-methylated product is seen, consider N-

oxidation (N-oxide formation) or volatile loss of metabolites.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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